Methyl 2-(benzyloxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate

• IUPAC Name: methyl 2-phenylmethoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• InChI: InChI=1S/C21H25BO5/c1-20(2)21(3,4)27-22(26-20)16-11-12-17(19(23)24-5)18(13-16)25-14-15-9-7-6-8-10-15/h6-13H,14H2,1-5H3
• InChI Key: PBHDAXIPBGMAKU-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC(=C(C=C2)C(=O)OC)OCC3=CC=CC=C3
• Molecular Formula: C21H25BO5
• DSSTOX Substance ID: DTXSID90660652
• Molecular Weight: 368.2 g/mol
• CAS No.: 1073355-16-4

Description

Methyl 2-(benzyloxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate is a useful research compound. Its molecular formula is C21H25BO5 and its molecular weight is 368.2 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Methyl 2-(benzyloxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate is explored for its synthesis and structural properties. Huang et al. (2021) focused on the synthesis of this compound and similar boric acid ester intermediates, analyzing their structures through various spectroscopic techniques, X-ray diffraction, and Density Functional Theory (DFT). These studies provide valuable insights into the molecular and crystal structures of such compounds (Huang et al., 2021).

Molecular and Crystallographic Studies

Comprehensive molecular and crystallographic studies of related compounds have been conducted. Wu et al. (2021) synthesized and characterized similar compounds, employing DFT and X-ray diffraction to analyze their conformation and vibrational properties. Such studies are crucial in understanding the physical and chemical properties of these compounds at a molecular level (Wu et al., 2021).

Advancements in Borylation Methods

Research by Takagi and Yamakawa (2013) explored innovative methods in the synthesis of (4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)arenes, specifically through Pd-catalyzed borylation. This method showed effectiveness, particularly in borylation of arylbromides bearing sulfonyl groups, indicating potential advancements in the synthesis of complex boron-containing compounds (Takagi & Yamakawa, 2013).

Potential in Medicinal Chemistry

A study by Wang and Franz (2018) on modifying aroylhydrazone prochelators highlighted the potential of related compounds in medicinal chemistry. The study focused on improving hydrolytic stability and efficiency in releasing chelators under oxidative stress, suggesting possible applications in targeting iron sequestration in cells (Wang & Franz, 2018).

Application in HGF-mimetic Agents

Das, Tang, and Sanyal (2011) explored the synthesis of boron-containing phthalazin-1(2H)-one and benzo[b][1,4] oxazine derivatives as potential HGF-mimetic agents. This research opens avenues for the use of such compounds in the development of novel therapeutic agents (Das, Tang, & Sanyal, 2011).

Fluorescence Probe Development

In the realm of analytical chemistry, Fu et al. (2016) investigated the use of organic thin-film fluorescence probes containing similar boron ester or acid groups. These probes demonstrated potential in detecting hydrogen peroxide vapor, a key compound in peroxide-based explosives, highlighting the application of these compounds in sensitive detection technologies (Fu et al., 2016).